Cas no 200260-37-3 (D-Aspartic acid α-amide)

• Product Name: D-Aspartic acid α-amide
• CAS No: 200260-37-3
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• MDL: MFCD00237411
• CID: 240685
• PubChem ID: 6993155
• Update Time: 2025-06-09

D-Aspartic acid α-amide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,4-diamino-4-oxo-, (3R)-
• (R)-3,4-diamino-4-oxobutanoic acid
• D-ASPARTIC ACID α-AMIDE HYDROCHLORIDE
• H-D-Asp-NH?
• H-D-Asp-NH₂
• H-D-Asp-NH2 HCl
• L-Aspartic acid α-amide hydrochloride
• D-Asparaginsaeure-1-amid
• D-aspartamide
• D-aspartic acid-1-amide
• D-ASPARTIC ACID-NH2
• D-ISOASPARAGINE
• D-ISOASPARAGINE HYDROCHLORIDE
• DL-2-Amino-bernsteinsaeure-1-amid
• H-ASP-NH2 HCL
• H-D-ISOASN-OH
• H-D-Isoasn-OH,D-Isoasparagine
• L-ISOASPARAGINE HYDROCHLORIDE
• Butanoic acid, 3,4-diamino-4-oxo-, (3R)-
• D-Aspartic acid a-amide hydrochloride
• AKOS024464488
• (3R)-3-amino-3-carbamoylpropanoic acid
• Q27121436
• D-aspartic 1-amide
• BS-21944
• D-aspartic acid 1-amide
• 200260-37-3
• A879874
• CS-0449242
• EN300-82405
• D-alpha-asparagine
• (R)-3,4-Diamino-4-oxobutanoicacid
• (3R)-3,4-diamino-4-oxobutanoic acid
• (3R)-4-amino-3-azaniumyl-4-oxobutanoate
• SCHEMBL6442112
• D-Aspartic acid alpha-amide
• CHEBI:49011
• H-D-Asp-NH
• D-?-ASPARAGINE
• H-D-Isoasn-OH;D-Isoasparagine
• (3R)-3,4-diamino-4-oxo-butanoic acid
• DB-257678
• G72279
• D-Aspartic acid α-amide

• MDL： MFCD00237411
• Inchi： 1S/C4H8N2O3/c5-2(4(6)9)1-3(7)8/h2H,1,5H2,(H2,6,9)(H,7,8)/t2-/m1/s1
• InChI Key： PMLJIHNCYNOQEQ-UWTATZPHSA-N
• SMILES： O=C([C@@H](CC(=O)O)N)N

Computed Properties

• Exact Mass: 132.05300
• Monoisotopic Mass: 132.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: -4.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 404.4±40.0 °C at 760 mmHg
• Flash Point: 198.4±27.3 °C
• PSA: 106.41000
• LogP: -0.32570
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

D-Aspartic acid α-amide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Aspartic acid α-amide

Comprehensive Guide to D-Aspartic Acid α-Amide (CAS No. 200260-37-3): Properties, Applications, and Research Insights

D-Aspartic acid α-amide (CAS No. 200260-37-3) is a specialized derivative of D-aspartic acid, a non-essential amino acid with significant biological and industrial relevance. This compound, characterized by its amide functional group at the α-position, has garnered attention in biochemical research, nutraceuticals, and pharmaceutical development. Its unique structure enhances stability and bioavailability, making it a promising candidate for applications in peptide synthesis, neurotransmitter modulation, and sports nutrition.

Recent studies highlight the role of D-aspartic acid α-amide in regulating nitric oxide (NO) production, a key factor in cardiovascular health and athletic performance. This aligns with growing consumer interest in natural performance enhancers and anti-aging supplements. Unlike its counterpart L-aspartic acid, the D-isomer exhibits distinct metabolic pathways, influencing hormonal balance and cellular signaling. Researchers are exploring its potential to support cognitive function and muscle recovery, addressing trending queries like "natural nootropics" and "post-workout supplements."

From a chemical perspective, CAS 200260-37-3 features a molecular weight of 132.12 g/mol and a purity often exceeding 98% in commercial grades. Its solubility in water and polar solvents facilitates formulation in liquid supplements and injectable peptides. Analytical techniques such as HPLC and mass spectrometry are critical for quality control, ensuring compliance with GMP standards—a priority for manufacturers responding to demands for clean-label ingredients.

The nutraceutical industry particularly values D-aspartic acid α-amide for its synergy with branched-chain amino acids (BCAAs) and creatine. User-generated content on fitness forums frequently discusses its inclusion in testosterone-boosting stacks, though clinical evidence remains nuanced. Meanwhile, preclinical data suggest neuroprotective effects via NMDA receptor modulation, sparking academic interest in neurodegenerative conditions—a hotspot for PubMed searches like "D-amino acids and brain health."

In peptide chemistry, this amide derivative serves as a building block for modified aspartame analogs and GPCR-targeting ligands. Its resistance to enzymatic degradation compared to free D-aspartate makes it valuable for drug delivery systems. Patent analyses reveal applications in biodegradable polymers, addressing sustainability trends in material science. Laboratories utilize CAS 200260-37-3 to develop fluorescent probes for studying protein folding—an area gaining traction with the rise of computational biology tools.

Consumer safety profiles indicate low toxicity for D-aspartic acid α-amide, with regulatory approvals in dietary supplements across multiple jurisdictions. However, vendors must provide third-party certifications (e.g., NSF, Informed-Sport) to meet athlete demand for banned substance-free products. Analytical challenges include distinguishing it from β-amidated isomers, necessitating advanced chiral separation methods—a frequent topic in chromatography webinars.

Future research directions may explore its epigenetic effects through histone modification pathways, coinciding with popular searches on "longevity genes." As the global amino acid market expands (projected to reach $30B by 2027), CAS 200260-37-3 stands out for its versatility across biopharmaceuticals, functional foods, and cosmeceuticals—domains where Google Trends shows rising interest in "science-backed skincare" and "gut-brain axis supplements."